4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide

• IUPAC Name: 4-tert-butyl-N-[(E)-pyridin-2-ylmethylideneamino]benzamide
• InChI: InChI=1S/C17H19N3O/c1-17(2,3)14-9-7-13(8-10-14)16(21)20-19-12-15-6-4-5-11-18-15/h4-12H,1-3H3,(H,20,21)/b19-12+
• InChI Key: QHQWMZSDTJJVKT-XDHOZWIPSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NN=CC2=CC=CC=N2
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N/N=C/C2=CC=CC=N2
• Molecular Formula: C17H19N3O
• DSSTOX Substance ID: DTXSID70416472
• Molecular Weight: 281.35 g/mol
• Solubility: 7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5528-79-0

Description

4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide, also known as PTP1B inhibitor, is a chemical compound that has shown promising results in scientific research. This compound has been found to have potential applications in the field of medicine and biochemistry.

Mechanism of Action

4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide works by inhibiting the activity of 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide. 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide is an enzyme that dephosphorylates insulin receptor substrate 1 (IRS-1), which is a key mediator of insulin signaling. By inhibiting 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide, 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide increases the phosphorylation of IRS-1, which leads to improved insulin signaling and glucose uptake.
Biochemical and Physiological Effects:
4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide has been shown to have a number of biochemical and physiological effects. It has been found to improve insulin sensitivity and glucose homeostasis in animal models of diabetes and obesity. It has also been shown to reduce inflammation and oxidative stress, which are key factors in the development of metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide is its potency as a 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide inhibitor. It has been found to be more potent than other 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide inhibitors, making it a promising candidate for further research. However, one of the limitations of this compound is its solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide. One area of research is the development of new 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide inhibitors that are more potent and have better solubility. Another area of research is the investigation of the physiological effects of this compound in humans. Additionally, there is a need for further research on the long-term safety and efficacy of this compound. Overall, 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide has shown promising results in scientific research and has the potential to be a valuable tool in the treatment of metabolic disorders.

Scientific Research Applications

4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide has been extensively studied for its potential applications in the field of medicine and biochemistry. It has been found to be a potent inhibitor of protein tyrosine phosphatase 1B (4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide), which is an enzyme that plays a crucial role in insulin signaling. 4-tert-butyl-N'-(2-pyridinylmethylene)benzohydrazide inhibitors have been shown to improve insulin sensitivity and glucose homeostasis in animal models of diabetes and obesity.